2-Methoxy-1,3-benzothiazole-6-carboxylic acid

• IUPAC Name: 2-methoxy-1,3-benzothiazole-6-carboxylic acid
• InChI: InChI=1S/C9H7NO3S/c1-13-9-10-6-3-2-5(8(11)12)4-7(6)14-9/h2-4H,1H3,(H,11,12)
• InChI Key: WICVRQPTGYHIHD-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(S1)C=C(C=C2)C(=O)O
• Molecular Formula: C9H7NO3S
• DSSTOX Substance ID: DTXSID40663355
• Molecular Weight: 209.22 g/mol
• CAS RN: 22514-57-4

Description

2-Methoxy-1,3-benzothiazole-6-carboxylic acid is a chemical compound with the molecular formula C9H7NO3S and a molecular weight of 209.23.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H7NO3S/c1-13-9-10-6-3-2-5 (8 (11)12)4-7 (6)14-9/h2-4H,1H3, (H,11,12). This indicates the presence of a methoxy group attached to the benzothiazole ring and a carboxylic acid group at the 6th position.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Antimicrobial Activity

Patel et al. (2011) explored the synthesis of new pyridine derivatives using 2-amino substituted benzothiazoles, demonstrating variable and modest antimicrobial activity against bacteria and fungi. This work underscores the potential of benzothiazole derivatives in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Sensing and Imaging Applications

Liu et al. (2014) developed a ratiometric fluorescent probe derived from benzothiazole for selective monitoring and cellular imaging of human carboxylesterase 1, highlighting its use in biological assays and imaging in living cells (Liu et al., 2014).

Synthesis of Novel Compounds

Patankar et al. (2008) utilized a related compound, 2-carboxy-6-methoxybenzofuran-3-acetic acid anhydride, for synthesizing novel polycyclic heteroaromatic compounds, showing the versatility of benzothiazole derivatives in creating new heterocyclic structures (Patankar, Khombare, Khanwelkar, & Shet, 2008).

pH Sensing and Biological Applications

Li et al. (2018) reported on a benzothiazole-based aggregation-induced emission luminogen (AIEgen) for highly sensitive physiological pH sensing, indicating the compound's utility in biosamples and environmental sensing (Li et al., 2018).

Safety and Hazards

The compound is associated with several hazard statements, including H302, H315, H319, and H335, indicating that it may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation.

Relevant Papers There are several papers related to 2-Methoxy-1,3-benzothiazole-6-carboxylic acid and benzothiazoles in general. These papers cover various topics, including the synthesis, properties, and potential applications of benzothiazoles. Further analysis of these papers would provide more detailed information on the specific topics of interest.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been known to exhibit a wide range of biological activities, suggesting that they may interact with multiple targets .

Mode of Action

Benzothiazole derivatives have been reported to inhibit k1 capsule formation in uropathogenic escherichia coli , indicating that they may interact with bacterial enzymes or proteins involved in capsule synthesis.

Biochemical Pathways

Given the potential inhibitory effect on k1 capsule formation in uropathogenic escherichia coli , it can be inferred that the compound may interfere with the biochemical pathways involved in bacterial capsule synthesis.

Result of Action

The potential inhibitory effect on k1 capsule formation in uropathogenic escherichia coli suggests that the compound may have antibacterial properties .

Biochemical Analysis

Biochemical Properties

2-Methoxy-1,3-benzothiazole-6-carboxylic acid plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been found to inhibit the formation of K1 capsules in uropathogenic Escherichia coli by interacting with specific enzymes involved in the capsule formation pathway . The nature of these interactions involves binding to the active sites of the enzymes, thereby inhibiting their activity and preventing the formation of the protective capsule around the bacteria.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are significant. This compound has been shown to influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For instance, it can modulate the expression of genes involved in inflammatory responses, thereby reducing inflammation in affected cells . Additionally, it has been observed to alter metabolic pathways, leading to changes in the levels of certain metabolites within the cells.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, leading to changes in their activity. This compound has also been found to influence gene expression by interacting with transcription factors and other regulatory proteins . These interactions result in the modulation of various cellular processes, including metabolism, inflammation, and cell signaling.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under refrigerated conditions, but it can degrade over extended periods . Long-term studies have shown that the compound can have lasting effects on cellular function, including sustained changes in gene expression and metabolic activity. These effects are dependent on the concentration and duration of exposure to the compound.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been found to have beneficial effects, such as reducing inflammation and modulating metabolic pathways . At high doses, it can exhibit toxic or adverse effects, including cellular damage and disruption of normal cellular functions. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate these pathways. It has been shown to affect metabolic flux, leading to changes in the levels of certain metabolites . The compound can inhibit specific enzymes, thereby altering the flow of metabolites through the pathways and affecting overall cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions facilitate the localization and accumulation of the compound in specific cellular compartments . The compound’s distribution is influenced by its chemical properties, such as solubility and affinity for certain biomolecules.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound is directed to specific compartments or organelles within the cell through targeting signals and post-translational modifications . These localization mechanisms ensure that the compound exerts its effects in the appropriate cellular context, thereby enhancing its efficacy and reducing potential off-target effects.